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Compound of Interest

Compound Name: 3-Chloro-6-methyl-2-nitroaniline

CAS No.: 13852-53-4

Cat. No.: B173225

Get Quote

An In-depth Technical Guide to 3-Chloro-6-methyl-2-nitroaniline

Executive Summary
This technical guide provides a comprehensive overview of 3-chloro-6-methyl-2-nitroaniline
(CAS No. 13852-53-4), a substituted nitroaniline of interest in synthetic organic chemistry. A

critical point of clarification is its distinction from its more commonly cited isomer, 3-chloro-2-

methyl-6-nitroaniline (CAS No. 51123-59-2). Publicly available, detailed experimental data for

the title compound is notably scarce, positioning it as a specialty chemical with niche

applications, likely as a building block in multi-step syntheses. This guide consolidates all

available data, presents logical inferences on its chemical behavior based on first principles,

and proposes a scientifically grounded, albeit theoretical, synthetic pathway. The objective is to

provide researchers and drug development professionals with a foundational understanding of

this compound's properties, potential reactivity, and safe handling requirements.

Chemical Identity and Isomeric Distinction
Accurate identification is paramount in chemical synthesis. 3-Chloro-6-methyl-2-nitroaniline
is a distinct chemical entity, and its structural properties dictate its reactivity.
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Core Compound Identifiers
The fundamental identifiers for 3-chloro-6-methyl-2-nitroaniline are summarized below.

These data points are crucial for accurate sourcing, registration, and literature searches.

Identifier Value

IUPAC Name 3-chloro-6-methyl-2-nitroaniline

CAS Number 13852-53-4[1]

Molecular Formula C₇H₇ClN₂O₂[1]

Molecular Weight 186.60 g/mol [2]

Canonical SMILES CC1=CC=C(Cl)C([O-])=C1N[1]

InChI
InChI=1S/C7H7ClN2O2/c1-4-2-3-

5(8)7(6(4)9)10(11)12/h2-3H,9H2,1H3[1]

InChI Key DKUCSJAKXOTDCM-UHFFFAOYSA-N[1]

Isomeric Differentiation
A significant source of confusion in the literature is the conflation of 3-chloro-6-methyl-2-
nitroaniline with its isomer, 3-chloro-2-methyl-6-nitroaniline. The relative positions of the

methyl and nitro groups profoundly impact the molecule's electronic properties, steric

hindrance, and subsequent reactivity. The diagram below illustrates this critical structural

difference.

Caption: Structural comparison of the target compound and its common isomer.

Physicochemical Properties
Detailed experimental data for 3-chloro-6-methyl-2-nitroaniline is not readily available in

peer-reviewed literature. The information below is based on data from chemical suppliers and

computational models.
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Property Value/Description Source

Appearance Light yellow to orange solid Commercial Supplier

Purity Typically ≥97% [2]

Storage

Store at 2-8°C, sealed in a dry

environment and protected

from light.

[2]

Solubility

Expected to be soluble in polar

organic solvents like methanol,

chloroform, and ethyl acetate.

Low solubility in water is

predicted.

Inferred

Melting Point
Not specified in available

literature.
-

Boiling Point
Not specified in available

literature.
-

Synthesis and Mechanistic Rationale
While a specific, validated protocol for the synthesis of 3-chloro-6-methyl-2-nitroaniline is not

published, a logical synthetic route can be proposed based on established principles of

electrophilic aromatic substitution. The most plausible precursor is 2-methyl-6-nitroaniline.

Proposed Synthetic Pathway: Electrophilic Chlorination
The synthesis would involve the direct chlorination of 2-methyl-6-nitroaniline. The directing

effects of the substituents on the aniline ring are key to the regioselectivity of this reaction.

Amino Group (-NH₂): A powerful activating, ortho, para-director.

Nitro Group (-NO₂): A strong deactivating, meta-director.

Methyl Group (-CH₃): A weak activating, ortho, para-director.
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In 2-methyl-6-nitroaniline, the positions ortho to the strongly activating amino group are C3 and

C5. The C3 position is also meta to the deactivating nitro group, making it less electronically

disfavored than other positions. The C5 position is para to the methyl group but also ortho to

the nitro group. The powerful directing effect of the amino group is expected to dominate,

favoring substitution at the C3 or C5 positions. Steric hindrance from the adjacent methyl group

at C2 may slightly disfavor substitution at C3, but the electronic activation from the amino group

at this position is significant. Therefore, chlorination at the C3 position is a highly probable

outcome.

2-Methyl-6-nitroaniline
(CAS: 570-24-1)

3-Chloro-6-methyl-2-nitroaniline
(CAS: 13852-53-4)

 Solvent (e.g., ACN or DCM)
 Room Temperature

Chlorinating Agent
(e.g., N-Chlorosuccinimide)

 

 

Click to download full resolution via product page

Caption: Proposed synthesis of 3-chloro-6-methyl-2-nitroaniline.

Experimental Protocol Considerations (Theoretical)
This protocol is a theoretical blueprint and requires laboratory optimization and validation.

Dissolution: Dissolve 2-methyl-6-nitroaniline (1.0 eq) in a suitable aprotic solvent, such as

acetonitrile (ACN) or dichloromethane (DCM), in a round-bottom flask under an inert

atmosphere (e.g., nitrogen).

Reagent Addition: Cool the solution in an ice bath (0 °C). Add N-Chlorosuccinimide (NCS)

(1.0-1.1 eq) portion-wise over 15-30 minutes, ensuring the temperature remains low. The use

of NCS provides a milder, more controllable chlorination compared to chlorine gas[3].

Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor

the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid
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Chromatography (HPLC).

Workup: Upon completion, quench the reaction with an aqueous solution of sodium

thiosulfate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate,

and filter.

Purification: Concentrate the organic phase in vacuo. The resulting crude product should be

purified by column chromatography on silica gel to isolate the desired 3-chloro isomer from

other potential regioisomers.

Chemical Reactivity and Potential Applications
The utility of 3-chloro-6-methyl-2-nitroaniline as a synthetic intermediate stems from the

distinct reactivity of its three functional groups.

Potential Transformations

Resulting Scaffolds

3-Chloro-6-methyl-2-nitroaniline

Nitro Group Reduction
(e.g., Fe/HCl, H₂/Pd-C)

Forms a Diamine Intermediate

 1

Amino Group Diazotization
(NaNO₂, HCl)

Forms a Diazonium Salt

 2

Further Aromatic Substitution
(Highly Deactivated Ring)

 3

3-Chloro-6-methylbenzene-1,2-diamine [3-Chloro-6-methyl-2-nitrophenyl]diazonium

Click to download full resolution via product page

Caption: Key reactive sites and potential transformations of the title compound.

Nitro Group Reduction: The nitro group can be readily reduced to an amine using standard

conditions (e.g., Fe/HCl, SnCl₂, or catalytic hydrogenation). This transformation yields 3-
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chloro-6-methylbenzene-1,2-diamine, a valuable precursor for heterocyclic compounds like

benzimidazoles, which are common scaffolds in medicinal chemistry.

Amino Group Diazotization: The primary aromatic amine can be converted into a diazonium

salt using sodium nitrite and a strong acid. This diazonium intermediate is highly versatile

and can be used in Sandmeyer-type reactions to introduce a wide range of substituents

(e.g., -OH, -CN, -Br, -I) or in azo-coupling reactions to form azo dyes.

Potential Applications: While specific applications are not documented, its structure suggests

it is a valuable intermediate. The corresponding diamine could be used in the synthesis of

kinase inhibitors or other pharmacologically active agents. The applications of its isomer, 3-

chloro-2-methyl-6-nitroaniline, as an intermediate for herbicides and pharmaceuticals like

dasatinib, hint at similar potential for the title compound in agrochemical and drug discovery

research.

Safety and Handling
As a nitroaromatic compound, 3-chloro-6-methyl-2-nitroaniline requires careful handling. The

following information is derived from supplier Safety Data Sheets (SDS).

Hazard Identification
Hazard Class GHS Statement Pictogram Signal Word

Acute Toxicity, Oral
H302: Harmful if

swallowed[1]
GHS07 Warning[1]

Skin Irritation
H315: Causes skin

irritation[1]
GHS07 Warning[1]

Eye Irritation
H319: Causes serious

eye irritation[1]
GHS07 Warning[1]

STOT - Single

Exposure

H335: May cause

respiratory irritation[1]
GHS07 Warning[1]

Recommended Handling Protocol
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This protocol constitutes a self-validating system for the safe handling of this and similar

chemical reagents.

Engineering Controls: Handle only within a certified chemical fume hood to prevent

inhalation of dust or vapors. Ensure an eyewash station and safety shower are immediately

accessible.

Personal Protective Equipment (PPE):

Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves prior to use and dispose

of them in accordance with laboratory regulations.

Eye Protection: Use chemical safety goggles and/or a full-face shield.

Skin and Body Protection: Wear a flame-retardant laboratory coat. Ensure skin is not

exposed.

Handling Procedures:

Avoid formation of dust and aerosols.

Do not breathe dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, following

the supplier's recommendation of 2-8°C.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the chemical to enter drains.

Conclusion and Future Work
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3-Chloro-6-methyl-2-nitroaniline is a specialty chemical intermediate whose full potential is

yet to be documented in mainstream chemical literature. This guide has established its precise

chemical identity, distinguished it from its common isomer, and provided a robust, albeit

theoretical, framework for its synthesis, reactivity, and safe handling. The primary challenge for

researchers is the lack of published experimental data. Future work should focus on the

validation and optimization of the proposed synthetic route, full characterization of its

physicochemical properties, and exploration of its utility in synthesizing novel compounds for

pharmaceutical and material science applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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